Adenosine-5'-triphosphate

• IUPAC Name: [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• InChI: InChI=1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
• InChI Key: ZKHQWZAMYRWXGA-KQYNXXCUSA-N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
• Molecular Formula: C10H16N5O13P3
• DSSTOX Substance ID: DTXSID6022559
• Molecular Weight: 507.18 g/mol
• Physical Description: Solid
• Solubility: 1000.0 mg/mL; 862 mg/mL (magnesium salt)
• Mechanism of Action: ATP is able to store and transport chemical energy within cells. ATP also plays an important role in the synthesis of nucleic acids. ATP can be produced by various cellular processes, most typically in mitochondria by oxidative phosphorylation under the catalytic influence of ATP synthase. The total quantity of ATP in the human body is about 0.1 mole. The energy used by human cells requires the hydrolysis of 200 to 300 moles of ATP daily. This means that each ATP molecule is recycled 2000 to 3000 times during a single day. ATP cannot be stored, hence its consumption must closely follow its synthesis.
• CAS RN: 56-65-5, 11016-17-4, 51963-61-2

Description

Adenosine triphosphate is a nucleotide that serves as the primary energy carrier in cells. It captures chemical energy obtained from the breakdown of food molecules and releases it to fuel other cellular processes. Adenosine triphosphate consists of three main structures: the nitrogenous base adenine, the sugar ribose, and a chain of three phosphate groups bound to ribose .

Scientific Research Applications

Adenosine triphosphate has numerous scientific research applications across various fields:

Biology: It is essential for cellular processes such as muscle contraction, nerve impulse propagation, and chemical synthesis.

Medicine: Adenosine triphosphate is used in myocardial perfusion scintigraphy and to treat supraventricular tachycardia.

Chemistry: Adenosine triphosphate is used as a coenzyme in various biochemical reactions.

Industry: It is used to assess the biological stability of drinking water and in high throughput screening of platelet inhibitors

Mechanism of Action

This transfer is carried out by special enzymes that couple the release of energy from adenosine triphosphate to cellular activities that require energy . Adenosine triphosphate also binds to metal cations with high affinity, which is crucial for its role in energy transfer .

Safety and Hazards

ATP should be handled with care to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Personal protective equipment should be used, and adequate ventilation should be ensured.

Future Directions

ATP is often referred to as the “molecular unit of currency” of intracellular energy transfer. When consumed in metabolic processes, ATP converts either to adenosine diphosphate (ADP) or to adenosine monophosphate (AMP). Future research is focusing on blocking the purinergic signaling to enhance radiotherapy as a combination antitumor therapeutic strategy.

Preparation Methods

Adenosine triphosphate can be synthesized through various methods, including photophosphorylation, cellular respiration, and fermentation . In industrial settings, adenosine triphosphate is often produced using high-performance liquid chromatography (HPLC) for extraction and quantification . Another method involves dissolving disodium adenosine triphosphate in water, adjusting the pH, and then filtering and packaging the solution .

Chemical Reactions Analysis

Adenosine triphosphate undergoes several types of chemical reactions, including hydrolysis, phosphorylation, and oxidation-reduction reactions. The hydrolysis of adenosine triphosphate releases energy by breaking the bonds between its phosphate groups, converting it to adenosine diphosphate or adenosine monophosphate . Phosphorylation involves the transfer of a phosphate group from adenosine triphosphate to another molecule, which is essential for many cellular processes . Common reagents used in these reactions include water for hydrolysis and various enzymes for phosphorylation .

Comparison with Similar Compounds

Adenosine triphosphate is often compared with other nucleotides such as adenosine diphosphate, adenosine monophosphate, and cyclic adenosine monophosphate . While all these compounds play roles in cellular energy transfer, adenosine triphosphate is unique in its ability to store and transport chemical energy within cells . Adenosine diphosphate and adenosine monophosphate are products of adenosine triphosphate hydrolysis, and cyclic adenosine monophosphate acts as a secondary messenger in various signal transduction pathways .

Q & A

A: Adenosine-5'-triphosphate binds to purinergic receptors, classified as P1 and P2 receptors. [] P2 receptors, further subdivided into P2X and P2Y subtypes, mediate various cellular responses. For example, in the rat vas deferens, this compound activates P2X receptors leading to smooth muscle contraction. [] In human colon cancer cells (HT-29), this compound elicits a biphasic response, characterized by an initial increase followed by a decrease in extracellular acidification rate, suggesting the presence of functional P2 receptors. []

A: In brown adipose tissue, this compound is crucial for thermogenesis. Uncoupling protein 1 (UCP1) in brown adipocytes uncouples this compound synthesis from substrate oxidation, generating heat instead of this compound. [] This process is triggered by the sympathetic nervous system, leading to the release of fatty acids and activation of UCP1. []

A: Yes, intravenous administration of this compound during sinus rhythm can help diagnose dual atrioventricular nodal pathways in patients with atrioventricular nodal reentrant tachycardia. [, , ] The this compound test induces transient changes in atrioventricular conduction, revealing the presence of a slow pathway. [, , ]

ANone: this compound is a nucleoside triphosphate composed of an adenine base, a ribose sugar, and three phosphate groups.

A: Yes, fluorescence spectroscopy is frequently used to study this compound interactions. For instance, the binding of a fluorescent analog, 2'(3')-O-(2,4,6-trinitrophenyl)-adenosine-5'-triphosphate, to proteins like the yeast plasma membrane H(+)-ATPase can be monitored by fluorescence changes. []

ANone: While the provided research doesn't explicitly discuss material compatibility in the context of material science, this compound stability is crucial for its biological function.

A: Maintaining this compound levels during boar sperm cryopreservation is essential for preserving sperm mobility. A dialysis-based dilution method demonstrated better protection of this compound and sperm mobility compared to traditional methods. []

ANone: this compound itself isn't a catalyst, but it's a crucial cofactor for numerous enzymes.

A: Yes, pyruvate phosphate dikinase, found in Clostridium symbiosum, utilizes this compound as a substrate. Kinetic studies revealed that the enzyme has separate, largely independent catalytic sites for this compound /AMP and pyruvate/phosphoenolpyruvate. []

ANone: While the provided research articles predominantly focus on experimental approaches, computational tools are increasingly used to study this compound and related systems.

ANone: Modifying the this compound structure can significantly impact its activity, potency, and receptor selectivity.

A: In the rabbit corneal epithelium, this compound and uridine-5'-triphosphate triggered a biphasic increase in intracellular calcium concentration, while Adenosine-5'-diphate induced only the initial spike. [] P2X receptor agonists like α,β-methylene this compound did not elicit calcium responses. [] These findings suggest that specific structural features of this compound are crucial for its interaction with different purinergic receptor subtypes.

ANone: this compound is susceptible to hydrolysis, and its stability is influenced by factors like pH and temperature.

A: this compound -responsive drug delivery systems are being explored for targeted cancer therapy. These systems exploit the difference in this compound concentrations between tumor microenvironment and normal tissues. [] Various nanocarriers like polymeric nanogels and liposomes are designed to release their cargo upon sensing elevated this compound levels in the tumor vicinity. []

ANone: While the provided research doesn't delve into specific SHE regulations for this compound, general laboratory safety practices and regulations regarding handling chemicals and biological materials would apply.

ANone: this compound , being a naturally occurring molecule involved in numerous physiological processes, has a rapid turnover rate in vivo.

A: Yes, studies in chickens have shown that exogenous administration of this compound and its derivatives into the renal portal system led to a reduction in urine flow and electrolyte excretion. [] These effects were suggested to be independent of simple energy provision by this compound . []

ANone: this compound itself isn't typically evaluated for therapeutic efficacy in the same way as conventional drugs.

ANone: The concept of resistance and cross-resistance, typically associated with drug therapy, isn't directly applicable to this compound , as it's a fundamental molecule involved in essential cellular processes.

A: Research suggests that impaired autophagy, a cellular degradation pathway, might be implicated in acute pancreatitis. The depletion of lysosomal-associated membrane protein-2 (Lamp-2) disrupts the fusion of autophagosomes with lysosomes, leading to autophagosome accumulation, reduced this compound levels, and a shift towards necrotic cell death. []

A: this compound -responsive nanocarriers, designed to release drugs specifically in the presence of elevated this compound levels (as found in tumor microenvironments), represent a promising drug delivery strategy. []

A: Research highlights the development of near-infrared-emissive nanocarriers that are responsive to this compound . [] These nanocarriers utilize phenylboronic acid tags that bind this compound , triggering the disassembly of the carrier and release of the drug payload in this compound -rich environments. []

ANone: While this compound itself is not a typical biomarker, alterations in this compound levels or related metabolic pathways can reflect cellular dysfunction.

A: Research has investigated the potential of urinary this compound as a marker for urinary tract infection. Although this compound reflects microbial biomass and could serve as a research tool, it was found not to be a reliable clinical diagnostic marker. []

ANone: Various analytical techniques are employed to characterize, quantify, and monitor this compound.

A: High-performance liquid chromatography is often used to separate and quantify this compound and other nucleotides in complex biological samples. []

A: Yes, a flow-injection analysis method employing a hydrogen peroxide/sodium hydroxide/brilliant sulfoflavine system has been developed for the specific and sensitive detection of this compound . []

A: In a study investigating the effect of ethanol on rat testes, 31P NMR spectroscopy was used in vivo to determine intratesticular pH and the relative concentrations of various phosphorus-containing metabolites, including this compound and phosphodiesters. []